Cas no 1251633-66-5 (2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile)

• Product Name: 2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile
• CAS No: 1251633-66-5
• MF: C₂₃H₂₂FN₅O
• MW: 403.452087879181
• CID: 5396968
• Update Time: 2025-05-25

2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-[[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzonitrile
• 2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile

• Inchi： 1S/C23H22FN5O/c1-14-6-8-18-21(28-17-7-9-20(24)16(11-17)12-25)19(13-26-22(18)27-14)23(30)29-10-4-3-5-15(29)2/h6-9,11,13,15H,3-5,10H2,1-2H3,(H,26,27,28)
• InChI Key： PERYGDKSYMYNCG-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(NC2C3C(N=CC=2C(N2CCCCC2C)=O)=NC(C)=CC=3)=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile

Introduction to Compound CAS No. 1251633-66-5: 2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile

The compound CAS No. 1251633-66-5, also known as 2-fluoro-5-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring a naphthyridine core, which is a fused bicyclic system consisting of a benzene ring and a pyridine ring. The presence of functional groups such as the fluoro group, cyano group, and piperidine-derived substituent further enhances its chemical versatility and reactivity.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for such complex molecules. The compound's structure is particularly interesting due to the presence of multiple chiral centers and heteroatoms, which contribute to its unique electronic properties and stereochemical behavior.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The naphthyridine moiety is known to exhibit significant biological activity, particularly in the context of kinase inhibitors and other enzyme-targeting agents. Recent studies have highlighted the ability of this compound to modulate key signaling pathways involved in cancer progression, making it a valuable candidate for further pharmacological evaluation.

In addition to its biological applications, this compound has shown potential in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have explored its electronic properties through computational modeling and experimental techniques, revealing promising results for its use in next-generation electronic devices.

The chemical stability of this compound is another area of interest. Recent investigations have demonstrated that it exhibits remarkable resistance to thermal degradation and photodegradation under standard conditions. This property makes it suitable for applications where long-term stability is required, such as in sensors or advanced coatings.

From an analytical standpoint, the characterization of this compound has been carried out using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and conformational preferences, further aiding in its application development.

In conclusion, the compound CAS No. 1251633-66-5 represents a fascinating example of modern organic chemistry's capabilities. Its complex structure, coupled with its diverse functional groups, positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to make significant contributions to various fields in the years to come.